NIR-HS
Overview
Description
NIR-HS is a highly selective and sensitive near-infrared fluorescent probe for imaging of hydrogen sulfide in living cells and in mice.
Scientific Research Applications
Geological Mapping and Mineralogy : NIR-HS is instrumental in mapping mineralogy and lithology in mining operations and exploration campaigns. It's used for geological mapping in complex structures like cliffs and open-pit mines, aiding in the interpretation of mineralization and geological structures (Thiele, Lorenz, Kirsch, & Gloaguen, 2020).
Cultural Heritage and Environment : This technology is beneficial for analyzing ancient artifacts, such as archaeological ceramics and illuminated manuscripts. It helps in identifying production processes and the technological knowledge of past populations (Casale, Malegori, & Marini, 2019).
Agriculture and Food Quality : NIR-HS is used in the agricultural sector for determining fruit maturity and quality, providing a non-destructive method for quality assessment. It's particularly effective in evaluating the maturity of fruits and their suitability for harvest and sale (Yilei, Hongzhe, Hongping, & Ying, 2021).
Medical Applications : In the medical field, NIR-HS is used for wound analysis and brain tumor delineation during neurosurgical operations. It offers a non-invasive method for assessing wounds and differentiating between various brain tissues (Marotz, Siafliakis, Holmer, Kulcke, & Siemers, 2015); (Fabelo et al., 2019).
Remote Sensing and Earth Observation : NIR-HS is extensively used in remote sensing for environmental monitoring, agricultural assessments, and resource management. It enables the detailed analysis of physical, chemical, and biological components of observed matter from a distance (Rast & Painter, 2019).
Food Safety and Quality Control : In food engineering, NIR-HS can rapidly detect the freshness of food products like prawns, offering a non-invasive method for quality control and safety assessment (Dai, Cheng, Sun, Pu, Zeng, & Xiong, 2015).
properties
Product Name |
NIR-HS |
|---|---|
Molecular Formula |
C34H32IN3O6 |
Molecular Weight |
705.55 |
IUPAC Name |
(E)-2-(2-(6-(2,4-Dinitrophenoxy)-2,3-dihydro-1H-xanthen-4-yl)vinyl)-3,3-dimethyl-1-propyl-3H-indol-1-ium iodide |
InChI |
InChI=1S/C34H32N3O6.HI/c1-4-18-35-28-11-6-5-10-27(28)34(2,3)32(35)17-13-22-8-7-9-24-19-23-12-15-26(21-31(23)43-33(22)24)42-30-16-14-25(36(38)39)20-29(30)37(40)41;/h5-6,10-17,19-21H,4,7-9,18H2,1-3H3;1H/q+1;/p-1/b17-13+; |
InChI Key |
OBQFEKRRPLICOT-IWSIBTJSSA-M |
SMILES |
CCC[N+]1=C(/C=C/C2=C3C(CCC2)=CC4=C(C=C(OC5=CC=C([N+]([O-])=O)C=C5[N+]([O-])=O)C=C4)O3)C(C)(C)C6=C1C=CC=C6.[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NIRHS; NIR HS; NIR-HS |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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